BENGHE Methodological & Application

Check Availability & Pricing

Investigation into "Lauterine" Yields No Direct
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Compound of Interest

Compound Name: Lauterine

Cat. No.: B121547

Comprehensive searches for a compound named "Lauterine” have not yielded any specific
drug, molecule, or signaling pathway associated with this name. The requested detailed
Application Notes and Protocols on its mechanism of action cannot be generated as
"Lauterine"” does not appear to be a recognized substance in scientific and medical literature.

Initial investigations suggest that "Lauterine” may be a misspelling of another compound or a
term not yet in the public domain. Searches for phonetically similar or related terms did identify
several other agents with documented mechanisms of action, such as:

e Laquinimod: An immunomodulatory drug that has been investigated for the treatment of
multiple sclerosis. It is known to affect cytokine production and reduce inflammation and
neurodegeneration.[1]

o Lavoltidine: A histamine H2 receptor antagonist, previously studied for its potential to treat
gastroesophageal reflux disease.[2]

» Lutein: A naturally occurring carotenoid found in many fruits and vegetables, studied for its
antioxidant properties and its role in eye health.

However, without further clarification, it is not possible to determine if any of these are the
intended subject of the query.

Additionally, searches for "Lauterine"” in broader contexts revealed a historical reference to a
17th-century Italian painter named Camilla Lauteri.[3][4]
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To proceed with your request, please verify the spelling of the compound of interest. If
"Lauterine” is a novel or internal compound name, providing additional context or associated
research papers would be necessary to fulfill the detailed requirements of your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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